![molecular formula C22H22BrN5OS B2932960 7-(3-bromophenyl)-2-(ethylthio)-5-methyl-N-(2-methylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide CAS No. 1021212-63-4](/img/structure/B2932960.png)
7-(3-bromophenyl)-2-(ethylthio)-5-methyl-N-(2-methylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
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Description
7-(3-bromophenyl)-2-(ethylthio)-5-methyl-N-(2-methylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C22H22BrN5OS and its molecular weight is 484.42. The purity is usually 95%.
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Scientific Research Applications
Synthetic Routes and Chemical Properties
Synthetic Methodologies : The synthesis of triazolopyrimidine derivatives often involves multi-component reactions, including condensation processes that integrate various aromatic or heteroaromatic aldehydes with β-dicarbonyl compounds and triazoles or pyrazoles. These methods enable the production of compounds with significant structural diversity, offering a broad exploration field for chemical and pharmaceutical research (Titova et al., 2019).
Biological and Pharmacological Applications
Antimicrobial and Antifungal Activities : Several triazolopyrimidine derivatives have been synthesized and evaluated for their biological activities, including antimicrobial and antifungal properties. These compounds have shown efficacy against a range of Gram-positive and Gram-negative bacteria as well as yeast-like and filamentous fungi, highlighting their potential as therapeutic agents (Chauhan et al., 2019).
Anticancer and Anti-inflammatory Agents : Research on novel pyrazolopyrimidines derivatives has identified compounds with significant activity against certain cancer cell lines and inflammation, underlining the utility of triazolopyrimidines in developing new anticancer and anti-inflammatory drugs (Rahmouni et al., 2016).
Supramolecular Chemistry
Supramolecular Assemblies : Triazolopyrimidine derivatives have also been investigated for their role in forming hydrogen-bonded supramolecular assemblies. These structures are of interest for their potential applications in materials science and nanotechnology, showcasing the versatility of triazolopyrimidine derivatives beyond biological applications (Fonari et al., 2004).
properties
IUPAC Name |
7-(3-bromophenyl)-2-ethylsulfanyl-5-methyl-N-(2-methylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22BrN5OS/c1-4-30-22-26-21-24-14(3)18(20(29)25-17-11-6-5-8-13(17)2)19(28(21)27-22)15-9-7-10-16(23)12-15/h5-12,19H,4H2,1-3H3,(H,25,29)(H,24,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDISQMCUBMTEIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN2C(C(=C(NC2=N1)C)C(=O)NC3=CC=CC=C3C)C4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22BrN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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